Cas no 109382-08-3 (N-(1,2-benzothiazol-3-yl)-2-(dimethylamino)acetamide)

• Product name: N-(1,2-benzothiazol-3-yl)-2-(dimethylamino)acetamide
• CAS No: 109382-08-3
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 1188596
• PubChem ID: 13721135

N-(1,2-benzothiazol-3-yl)-2-(dimethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-benzothiazol-3-yl)-2-(dimethylamino)acetamide
• DTXSID60547608
• CHEMBL477029
• 109382-08-3
• N-1,2-Benzothiazol-3-yl-N~2~,N~2~-dimethylglycinamide

• Inchi： InChI=1S/C11H13N3OS/c1-14(2)7-10(15)12-11-8-5-3-4-6-9(8)16-13-11/h3-6H,7H2,1-2H3,(H,12,13,15)
• InChI Key： PHPMRCJBTUFSDD-UHFFFAOYSA-N
• SMILES： CN(C)CC(=O)NC1=NSC2=CC=CC=C21

Computed Properties

• Exact Mass: 235.07793322g/mol
• Monoisotopic Mass: 235.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų
• XLogP3: 1.9